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Compound of Interest

Compound Name: N-Isopropyl-2-methyl-6-nitroaniline
CAS No.: 180207-82-3
Cat. No.: B2795478
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of N-lsopropyl-2-methyl-6-
nitroaniline, a substituted nitroaniline of interest in various chemical and pharmaceutical
research domains. This document will cover its fundamental identifiers, key physicochemical
properties, a plausible synthetic approach, and its safety profile, all grounded in available
scientific data.

Core ldentification: CAS Number and IUPAC Name

The unique identifier for N-Isopropyl-2-methyl-6-nitroaniline is its CAS (Chemical Abstracts
Service) number, which is crucial for unambiguous identification in databases and regulatory
documents.

« CAS Number: 180207-82-3[1]

e |IUPAC Name:N-isopropyl-2-methyl-6-nitroaniline[1]
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The IUPAC name clearly defines the molecular structure, indicating an aniline ring substituted
with an isopropyl group on the amine nitrogen, a methyl group at position 2, and a nitro group
at position 6.

Physicochemical Properties

Understanding the physicochemical properties of a compound is fundamental to its application
in research and development, influencing everything from reaction conditions to formulation.

Property Value Source
Molecular Weight 194.23 g/mol [1]
Purity (Typical) 95% [1]

Further experimental data on properties such as melting point, boiling point, and solubility are
not readily available in public literature, highlighting a gap in the comprehensive
characterization of this specific molecule. Researchers are advised to determine these
parameters experimentally for their specific applications.

Synthesis and Reaction Pathways

While a specific, detailed synthesis protocol for N-lsopropyl-2-methyl-6-nitroaniline is not
extensively documented in readily accessible literature, a plausible synthetic route can be
extrapolated from general organic chemistry principles and known reactions of similar
compounds. A potential pathway involves the nucleophilic aromatic substitution of a suitable
precursor.

Conceptual Synthetic Workflow

A logical approach would be the reaction of 2-chloro-1-methyl-3-nitrobenzene with
isopropylamine. The electron-withdrawing effect of the nitro group would activate the ortho
position to nucleophilic attack by the amine.
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Caption: Conceptual synthetic pathway for N-lsopropyl-2-methyl-6-nitroaniline.
Experimental Protocol Considerations:

» Solvent Selection: A polar aprotic solvent such as Dimethylformamide (DMF) or Dimethyl
sulfoxide (DMSOQO) would be suitable to facilitate the reaction.

o Base: The presence of a non-nucleophilic base, such as potassium carbonate or
triethylamine, would be necessary to neutralize the hydrochloric acid formed during the
reaction.

o Temperature: The reaction would likely require heating to proceed at a reasonable rate.
Optimization of the temperature would be necessary to balance reaction speed with potential
side reactions.

 Purification: The final product would likely require purification, for which techniques such as
column chromatography or recrystallization would be appropriate.

It is imperative for researchers to conduct thorough literature searches for analogous reactions
to refine and optimize this conceptual pathway before undertaking any experimental work.

Applications and Research Interest

Nitroanilines, as a class of compounds, are widely utilized as intermediates in the synthesis of
a diverse range of chemicals. Their applications span several industries:

e Dyes and Pigments: The chromophoric nitro group and the auxochromic amino group make
nitroanilines valuable precursors in the dye industry.[2]
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e Agrochemicals: Many pesticides and herbicides are synthesized using nitroaniline
derivatives as starting materials.[2]

e Pharmaceuticals: The nitroaniline moiety is present in some bioactive molecules and serves
as a versatile building block in medicinal chemistry for the synthesis of more complex drug
candidates.

The specific applications of N-Isopropyl-2-methyl-6-nitroaniline are not well-documented,
suggesting it may be a niche research chemical or a novel intermediate. Its structure, featuring
a combination of lipophilic (isopropyl, methyl) and polar (nitro, amino) groups, could be of
interest in structure-activity relationship (SAR) studies for the development of new therapeutic
agents or functional materials.

Safety and Handling

Due to the limited specific safety data for N-Isopropyl-2-methyl-6-nitroaniline, a cautious
approach to handling is paramount. The safety profile of structurally related nitroanilines should
be considered as a proxy.

General Hazards of Nitroanilines:

» Toxicity: Nitroanilines are generally considered toxic if swallowed, in contact with skin, or if
inhaled.[3][4]

« Organ Damage: Prolonged or repeated exposure may cause damage to organs, particularly
the blood (methemoglobinemia).

e Environmental Hazard: Many nitroanilines are harmful to aquatic life with long-lasting effects.
Recommended Safety Precautions:

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles with side shields, and a lab coat.

o Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation exposure.
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» Handling: Avoid direct contact with the skin, eyes, and clothing. Do not eat, drink, or smoke
in the laboratory.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away
from incompatible materials such as strong oxidizing agents and acids.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

First Aid Measures:

In case of skin contact: Immediately wash with plenty of soap and water.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.

If inhaled: Move the person to fresh air and keep them comfortable for breathing.

If swallowed: Immediately call a poison center or doctor.

Researchers must consult the specific Safety Data Sheet (SDS) provided by the supplier
before handling this compound.

Conclusion

N-Isopropyl-2-methyl-6-nitroaniline is a specialty chemical with potential applications as an
intermediate in various fields of chemical synthesis. While its fundamental identifiers are
established, a comprehensive public dataset on its physicochemical properties, a validated
synthetic protocol, and specific applications remains to be fully developed. The information
provided in this guide, based on available data and established chemical principles, serves as
a foundational resource for researchers. As with any chemical, a strong emphasis on safety
and adherence to good laboratory practices is essential when working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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